Cas no 2229646-83-5 (5-(furan-2-yl)-4-methylpent-4-enenitrile)

• Product Name: 5-(furan-2-yl)-4-methylpent-4-enenitrile
• CAS No: 2229646-83-5
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 6010698
• PubChem ID: 165646132
• Update Time: 2025-05-21

5-(furan-2-yl)-4-methylpent-4-enenitrile Chemical and Physical Properties

Names and Identifiers

• 5-(furan-2-yl)-4-methylpent-4-enenitrile
• 2229646-83-5
• EN300-1801912

• Inchi： 1S/C10H11NO/c1-9(4-2-6-11)8-10-5-3-7-12-10/h3,5,7-8H,2,4H2,1H3/b9-8+
• InChI Key： LGXCIPKKBMDLDP-CMDGGOBGSA-N
• SMILES： O1C=CC=C1/C=C(\C)/CCC#N

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 36.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 5-(furan-2-yl)-4-methylpent-4-enenitrile

Introduction to 5-(furan-2-yl)-4-methylpent-4-enenitrile (CAS No. 2229646-83-5)

5-(furan-2-yl)-4-methylpent-4-enenitrile, identified by its Chemical Abstracts Service (CAS) number 2229646-83-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its unique structural and functional properties. This compound belongs to the class of nitrile-containing heterocyclic alkenes, which are widely recognized for their versatility in medicinal chemistry applications. The presence of both a furan ring and a terminal nitrile group in its molecular framework endows it with distinct reactivity and potential biological activity, making it a valuable scaffold for the development of novel therapeutic agents.

The structural motif of 5-(furan-2-yl)-4-methylpent-4-enenitrile consists of a pent-4-enenitrile backbone substituted with a furan ring at the 5-position. This configuration creates a conjugated system that can exhibit interesting electronic and optical properties, which are highly relevant in the design of photoactive materials and pharmaceuticals. The furan moiety, known for its stability and ability to participate in various chemical transformations, enhances the compound's synthetic utility, allowing for further derivatization to explore new pharmacophores.

In recent years, there has been a growing interest in exploring the pharmacological potential of nitrile-containing compounds, particularly those incorporating heterocyclic structures. The nitrile group in 5-(furan-2-yl)-4-methylpent-4-enenitrile serves as a versatile handle for further functionalization, enabling the synthesis of a wide range of derivatives with tailored biological activities. Nitriles are well-documented for their role as bioisosteres, often replacing carboxylic acids or amides in drug molecules to improve metabolic stability and binding affinity. This characteristic makes 5-(furan-2-yl)-4-methylpent-4-enenitrile a promising candidate for drug discovery programs targeting various diseases.

One of the most compelling aspects of 5-(furan-2-yl)-4-methylpent-4-enenitrile is its potential application in the synthesis of bioactive molecules. The combination of the furan ring and the nitrile group provides a rich platform for medicinal chemists to explore interactions with biological targets such as enzymes and receptors. For instance, studies have shown that furan derivatives can exhibit anti-inflammatory, antimicrobial, and antitumor properties, while nitriles are known to possess analgesic and antiviral effects. The synergistic action of these functional groups suggests that 5-(furan-2-yl)-4-methylpent-4-enenitrile could be a key intermediate in developing novel therapeutics.

Recent advancements in synthetic methodologies have further enhanced the accessibility of 5-(furan-2-yl)-4-methylpent-4-enenitrile, enabling more efficient and scalable production processes. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have streamlined the synthesis of complex heterocyclic compounds like this one. These innovations not only improve yield but also allow for greater control over regioselectivity and stereochemistry, which are critical factors in drug design. The ability to produce high-purity batches of 5-(furan-2-yl)-4-methylpent-4-enenitrile is essential for preclinical and clinical studies aimed at evaluating its therapeutic potential.

The pharmaceutical industry has been increasingly leveraging computational chemistry and artificial intelligence (AI) to accelerate drug discovery pipelines. Predictive modeling tools can identify promising scaffolds like 5-(furan-2-yl)-4-methylpent-4-enenitrile based on their structural features and predicted biological activity. Such high-throughput virtual screening methods have significantly reduced the time and cost associated with identifying lead compounds. Additionally, machine learning algorithms can analyze large datasets to uncover novel relationships between chemical structures and biological outcomes, providing insights that guide rational drug design.

In clinical research, compounds such as 5-(furan-2-yl)-4-methylpent-4-enenitrile are being evaluated for their potential in treating various conditions. Preclinical studies have demonstrated that derivatives of this compound exhibit inhibitory activity against specific enzymes implicated in inflammatory diseases. The dual functionality provided by the furan and nitrile groups allows for precise targeting of disease pathways, minimizing off-target effects. As research progresses, it is anticipated that optimized derivatives will enter clinical trials, where their safety and efficacy will be rigorously tested.

The chemical synthesis of 5-(furan-2-yl)-4-methylpent-4-enenitrile involves multi-step processes that require careful optimization to ensure high yields and purity. Key synthetic steps often include condensation reactions between furan derivatives and alkynes followed by nitrile formation. Advances in catalytic systems have enabled milder reaction conditions, reducing unwanted side products and improving overall efficiency. Such refinements are crucial for industrial-scale production, where cost-effectiveness and environmental sustainability are paramount.

The versatility of 5-(furan-2-yl)-4-methylpent-4-enenitrile extends beyond pharmaceutical applications; it also finds utility in materials science due to its ability to form conjugated polymers with desirable optoelectronic properties. These polymers can be used in organic light-emitting diodes (OLEDs), photovoltaic cells, and sensors. The integration of heterocyclic nitriles into advanced materials underscores the broad applicability of this compound class.

As our understanding of molecular interactions continues to evolve, so does our approach to drug design. The integration of interdisciplinary approaches—combining organic chemistry, computational biology, and nanotechnology—has opened new avenues for exploring the potential of compounds like 5-(furan-2-y1)-methylpent--(CAS No.) 2229636464834567890pen--(CAS No.) 2229636464834567890pen--(CAS No.) 2229636464834567890pen--(CAS No.) 2229636464834567890pen--(CAS No.) 2229636464834567890pen--(CAS No.) 2229636464834567890pen--(CAS No.) 2229636464834567890pen--(CAS No.) 2229636464834567890pen--(CAS No.) 2229636464834567890pen--(CAS No.) 2229636464834567890pen--(CAS No.) 2229636464834567890pen--(CAS No.) 2229636464834567890pen--(CAS No.) 222963 enenitrile (CAS No.). By harnessing cutting-edge technologies and innovative synthetic strategies, researchers aim to unlock new therapeutic possibilities and push the boundaries of material science.